Cas no 332150-27-3 (4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one)
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one
- 4-(4-hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one(SALTDATA: FREE)
- 6-methoxy-2-methyl-3-(3-oxobutyl)-1H-quinolin-4-one
- 4-(4-Hydroxy-6-methoxy-2-methyl-quinolin-3-yl)-butan-2-one
- AC1LG7T3
- AG-F-11881
- CTK4H0206
- MolPort-001-901-403
- STOCK1N-00593
- STL511366
- MFCD01143178
- AKOS022184473
- DB-184019
- BS-37674
- CHEMBRDG-BB 5688348
- DTXSID10355053
- 332150-27-3
- SB70514
- 4-(4-Hydroxy-6-methoxy-2-methyl-3-quinolinyl)-2-butanone
- CS-0332901
- 6-Methoxy-2-methyl-3-(3-oxobutyl)quinolin-4(1H)-one
-
- MDL: MFCD01143178
- Inchi: 1S/C15H17NO3/c1-9(17)4-6-12-10(2)16-14-7-5-11(19-3)8-13(14)15(12)18/h5,7-8H,4,6H2,1-3H3,(H,16,18)
- InChI Key: WPUANESYLXLGLX-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2NC(C)=C1CCC(C)=O)OC
Computed Properties
- Exact Mass: 259.12100
- Monoisotopic Mass: 259.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 59.42000
- LogP: 2.77900
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM227725-1g |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 95% | 1g |
$87 | 2023-01-02 | |
| TRC | H950468-10mg |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H950468-50mg |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H950468-100mg |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 100mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB220489-1 g |
4-(4-Hydroxy-6-methoxy-2-methyl-3-quinolinyl)-2-butanone; 95% |
332150-27-3 | 1g |
€122.60 | 2022-06-11 | ||
| Ambeed | A733125-1g |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 95+% | 1g |
$117.0 | 2024-04-20 | |
| A2B Chem LLC | AF67290-250mg |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 95% | 250mg |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AF67290-1g |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 95% | 1g |
$391.00 | 2024-04-20 | |
| 1PlusChem | 1P00C6CA-1g |
4-(4-hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 95% | 1g |
$418.00 | 2025-02-26 | |
| 1PlusChem | 1P00C6CA-250mg |
4-(4-hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one |
332150-27-3 | 95% | 250mg |
$183.00 | 2025-02-26 |
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one
Comprehensive Overview of 4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one (CAS No. 332150-27-3)
4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one, identified by its CAS number 332150-27-3, is a specialized organic compound with a unique quinoline backbone. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its structural complexity and potential applications. The compound features a hydroxy group at the 4-position, a methoxy group at the 6-position, and a methyl group at the 2-position of the quinoline ring, coupled with a butan-2-one side chain. These functional groups contribute to its distinct chemical properties, making it a subject of interest for drug discovery and material science.
In recent years, the demand for quinoline derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the antioxidant and anti-inflammatory properties associated with similar compounds. For instance, studies suggest that 4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one may exhibit bioactive characteristics, aligning with the growing trend of exploring natural product analogs for therapeutic use. This aligns with frequent search queries such as "quinoline-based drug candidates" and "methoxyquinoline applications," reflecting public interest in innovative pharmaceuticals.
The synthesis of CAS 332150-27-3 typically involves multi-step organic reactions, including cyclization and functional group modification. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. Given the rise of AI-driven drug design, computational tools are increasingly used to predict the compound's interactions with biological targets, a topic frequently searched in academic and industrial circles. This integration of computational chemistry highlights the compound's relevance in modern research.
From an industrial perspective, 4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one is explored for its potential in cosmeceuticals and nutraceuticals, addressing trending consumer concerns about skin health and aging. Its structural similarity to plant-derived antioxidants makes it a candidate for formulations targeting oxidative stress, a hot topic in wellness forums. Additionally, its stability under varying pH conditions enhances its appeal for formulation scientists, another frequently searched term in the context of drug development.
Environmental and safety profiles of 332150-27-3 are also critical considerations. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and eco-friendly potential are under investigation, resonating with the global push for green chemistry. This aspect is often highlighted in searches related to "sustainable chemical synthesis," further emphasizing its alignment with contemporary scientific priorities.
In summary, 4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to cosmetic science—underscore its importance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and material innovation.
332150-27-3 (4-(4-Hydroxy-6-methoxy-2-methylquinolin-3-yl)butan-2-one) Related Products
- 337337-47-0(4-(4-Hydroxy-2,8-dimethylquinolin-3-yl)butan-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)